1-(1-methyl-1H-pyrazol-5-yl)-N-(2-thienylmethyl)methanamine

• Molecular Formula: C10H14ClN3S
• Molecular Weight: 243.76 g/mol
• IUPAC Name: 1-(2-methylpyrazol-3-yl)-N-(thiophen-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C10H13N3S.ClH/c1-13-9(4-5-12-13)7-11-8-10-3-2-6-14-10;/h2-6,11H,7-8H2,1H3;1H
• InChI Key: AENGIKOPFOFKJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNCC2=CC=CS2.Cl

Description

1-(1-methyl-1H-pyrazol-5-yl)-N-(2-thienylmethyl)methanamine is a heterocyclic amine featuring a methyl-substituted pyrazole ring linked via a methanamine bridge to a 2-thienylmethyl group. Pyrazole derivatives are widely studied for their pharmacological and coordination chemistry applications due to their tunable electronic and steric properties. Below, we systematically compare this compound with structurally related analogs to highlight key differences in substituents, synthesis, and functional implications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-methyl-1H-pyrazol-5-yl)-N-(2-thienylmethyl)methanamine typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic conditions.

Methylation: The pyrazole ring is then methylated using methyl iodide in the presence of a base such as potassium carbonate.

Thienylmethyl Substitution: The final step involves the substitution of the thienylmethyl group onto the pyrazole ring. This can be achieved through a nucleophilic substitution reaction using a thienylmethyl halide and a suitable base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow reactors and automated synthesis platforms to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

1-(1-methyl-1H-pyrazol-5-yl)-N-(2-thienylmethyl)methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thienylmethyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Thienylmethyl halides in the presence of a base such as sodium hydride.

Major Products

Oxidation: Oxidized derivatives of the pyrazole ring.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted products with different functional groups replacing the thienylmethyl group.

Scientific Research Applications

1-(1-methyl-1H-pyrazol-5-yl)-N-(2-thienylmethyl)methanamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate for various diseases due to its unique structure and biological activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(1-methyl-1H-pyrazol-5-yl)-N-(2-thienylmethyl)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Analysis on Pyrazole and Amine Groups

The table below summarizes structural variations among analogs:

Compound Name (CAS/Reference)	Pyrazole Substituent(s)	Amine Substituent	Molecular Formula	Key Features/Effects
Target Compound	1-methyl	2-thienylmethyl	C₁₀H₁₃N₃S	Thiophene enhances π-π interactions; methyl minimizes steric hindrance.
1-(1-ethyl-1H-pyrazol-5-yl)-N-methylmethanamine	1-ethyl	methyl	C₇H₁₃N₃	Ethyl group increases lipophilicity but may reduce metabolic stability.
1-(4-chloro-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine	4-chloro, 1-methyl	methyl	C₆H₁₁ClN₃	Chloro substituent introduces electron-withdrawing effects, altering reactivity.
[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	1-methyl, cyclopropyl	H (primary amine)	C₈H₁₃N₃	Cyclopropane increases ring strain, potentially improving metabolic stability.
(E)-N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine	3-tert-butyl, 1-methyl	pyridin-2-ylmethyl	C₁₄H₂₀N₄	Pyridine enhances metal coordination; tert-butyl adds steric bulk.
1-(Furan-2-yl)-N-((1-methyl-1H-pyrazol-5-yl)methyl)methanamine	1-methyl	furan-2-ylmethyl	C₁₀H₁₃N₃O	Furan’s oxygen vs. thiophene’s sulfur alters electronic density and solubility.

Key Observations:

• Electron-Withdrawing Groups: The 4-chloro derivative (C₆H₁₁ClN₃) may exhibit altered reactivity in nucleophilic environments. Cyclopropane Integration: The cyclopropyl analog (C₈H₁₃N₃) introduces ring strain, which could enhance metabolic stability or rigidity.

• Amine Group Variations :

  • Thienyl vs. Furan/Pyridine : Thiophene’s sulfur atom offers polarizability for stronger π-π interactions compared to furan’s oxygen. Pyridine-containing analogs (C₁₄H₂₀N₄) are better suited for metal coordination.
  • Methyl vs. Substituted Amines : Methyl groups (C₇H₁₃N₃) reduce steric hindrance, while bulkier substituents (e.g., 2-thienylmethyl) may enhance target specificity.

Functional Implications

• Coordination Chemistry : Pyridine-containing analogs (C₁₄H₂₀N₄) are ideal for forming metal complexes, whereas the target compound’s thiophene may prioritize organic interactions.
• Pharmacological Potential: Thiophene and pyrazole combinations are common in drug design due to bioavailability and enzyme inhibition properties. The 4-chloro derivative (C₆H₁₁ClN₃) may exhibit enhanced bioactivity but risks toxicity.
• Solubility and Lipophilicity : Furan analogs (C₁₀H₁₃N₃O) are more hydrophilic than thiophene derivatives, affecting membrane permeability.